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Compound of Interest

1-[(6-Chloropyridin-3-
Compound Name:
yl)methyljindole
CAS No.: 861207-51-4
Cat. No.: B2648300

The search for a CAS number for a specific analog is not a linear process but an iterative
investigation. The causality behind this workflow is based on a principle of moving from the
most specific to the most general search queries, leveraging different types of chemical
identifiers and databases. This ensures that all potential avenues are explored, and the results
are cross-validated.
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Caption: A systematic workflow for identifying the CAS number of a chemical analog.

Key Methodologies and Experimental Protocols

This section details the practical application of the workflow, providing step-by-step protocols
for utilizing authoritative public databases. Our primary tool for this demonstration will be
PubChem, a comprehensive and freely accessible database from the U.S. National Institutes of
Health (NIH).
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Protocol 2.1: Direct Search by Name

This is the initial and most straightforward step. The goal is to find a direct match for the

compound's [IUPAC or common name.

Navigate to an authoritative database such as PubChem (pubchem.ncbi.nim.nih.gov).[1]

Input the most specific chemical name into the search bar. For our core compound, this
would be: 1-[(6-chloropyridin-3-yl)methyl]-1H-indole.

Execute the search.

Analyze Results: In this case, a direct search for the parent compound does not yield a
dedicated entry with a CAS number. This is a common and important finding, indicating that
we must broaden our search strategy.

Protocol 2.2: Substructure and Similarity Searching

When a direct search fails, the next logical step is to search for the core scaffold to find

registered analogs. This is the most powerful technique for this topic. The principle is to define

the key structural fragments and ask the database to find all molecules that contain them.

Navigate to the structure search functionality of the database (e.g., PubChem Structure
Search).

Draw the Core Structure: Using the provided chemical editor, draw the 1-[(6-chloropyridin-
3-yl)methyl]indole scaffold.

Define Search Type: Select "Substructure” as the search type. This will find all molecules
that contain the drawn structure as a part of their larger structure.

Execute Search: The database will return a list of compounds containing the core scaffold.

Review and Refine: Examine the results for analogs with known CAS numbers. This search
will reveal related structures, even if they are not indole-based. For example, it will identify
the well-known neonicotinoid insecticide, Imidacloprid (CAS: 138261-41-3), which shares the
1-[(6-chloropyridin-3-yl)methyl] moiety.[2] This provides crucial context about the biological
relevance of this chemical fragment.
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Caption: The concept of a substructure search to identify related analogs.

Data Presentation: Representative Analogs and
Identifiers

While a direct CAS number for the parent compound 1-[(6-chloropyridin-3-yl)methyl]indole
is not readily found in public databases, the systematic search reveals CAS numbers for
structurally related compounds. This is a critical insight for researchers, as it often means that
simpler analogs may not have been synthesized and registered, representing a potential area
for novel research.

The table below summarizes CAS numbers for key building blocks and related structures
identified through the described search workflow. This data is invaluable for planning synthetic
routes and for understanding the chemical landscape.
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Role/Relation to

Compound Name . CAS Number Source
Core Topic
Shares the

Imidacloprid chloropyridinylmethyl 138261-41-3 PubChem[2]
moiety

o Related neonicotinoid
Acetamiprid ) o 160430-64-8 PubChem|[3]
with chloropyridine

Analog where indole
is replaced by 1135439-04-1 Echemi[4]

piperazine

1-[(6-Chloropyridin-3-
yl)methyl]piperazine

N-[(6-Chloropyridin-3- Key synthetic

_ _ 120739-62-0 PubChem[5]
yl)methyllmethylamine  precursor/metabolite
) Potential synthetic CAS Common
5-Fluoroindole 399-52-0 )
precursor Chemistry[6]
5-Bromo-6- Potential synthetic
o 130115-85-4 PubChem|[7]
chloropyridin-3-ol precursor
o Example of a
(6-Chloropyridin-3-
complex, non- N/A Alchem Pharmtech|[8]

yl)methyl... ]
registered analog

This table demonstrates that while specific indole analogs may be elusive, the core chemical
space is well-documented through related structures and precursors.

Trustworthiness: Self-Validating Protocols and
Expert Insights

As a Senior Application Scientist, my experience has shown that a single data point is rarely
sufficient. The trustworthiness of a CAS number comes from cross-validation.

o Cross-Reference Across Databases: A CAS number found in a supplier catalog should be
verified against a primary, non-commercial source like PubChem or the CAS Common
Chemistry database.
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Check for "Deleted or Replaced” Numbers: CAS may merge entries or delete numbers.
Authoritative sources will list these changes. For example, the entry for 5-Fluoroindole notes
a deleted CAS RN.[6]

"N/A" is an Answer: The result "CAS N/A" from a supplier is valuable data.[8] It strongly
suggests the compound is either novel, a research chemical sold before formal registration,
or proprietary. This allows the researcher to proceed with the understanding that they may be
working with a new chemical entity.

Consider the Isomer: Be aware of positional isomers. A search might return a result for 1-[(3-
Chloropyridin-4-yl)methyl]indole instead of the desired 1-[(6-Chloropyridin-3-
yl)methyl]indole. While not the target molecule, identifying related isomers can inform
synthesis and characterization strategies.

By following this multi-pronged approach, the researcher creates a self-validating system

where the confidence in the identification—or the lack thereof—is high. This rigorous process is

essential for patent applications, publications, and regulatory submissions where chemical

identity must be unambiguous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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